Cas no 928-98-3 (1,5-Pentanedithiol)

1,5-Pentanedithiol structure

Product Name:1,5-Pentanedithiol

CAS No:928-98-3

Molecular Formula:C₅H₁₂S₂

Molecular Weight:136.278779029846

MDL:MFCD00004908

CID:40272

PubChem ID:24854567

1,5-Pentanedithiol Properties

Names and Identifiers

- pentane-1,5-dithiol
- 1,5-Pentanedithiol
- 1,5-Dimercaptopentane
- Pentamethylene dimercaptan
- R8RC3Q7T1W
- KMTUBAIXCBHPIZ-UHFFFAOYSA-N
- NSC51699
- 7344AF
- TRA0097116
- OR42200
- FCH1116880
- P1518
- Q21099232
- 1,5-Dithiolpentane
- NSC 51699
- AKOS015856602
- 1,5-DITHIOLPENTANE
- 1,5-Dimercaptopentane; 1,5-Dithiolpentane; NSC 51699
- EN300-6928501
- EINECS 213-194-9
- NSC-51699
- 928-98-3
- DB-057344
- DTXCID60161641
- 1,5-Pentanedithiol, 96%
- Pentane-1,5-dithiol
- SCHEMBL63170
- DTXSID40239150
- AS-57002
- MFCD00004908
- UNII-R8RC3Q7T1W
- NS00039503
- D92137
- +Expand
- MDL： MFCD00004908
- InChIKey： KMTUBAIXCBHPIZ-UHFFFAOYSA-N
- Inchi： 1S/C5H12S2/c6-4-2-1-3-5-7/h6-7H,1-5H2
- SMILES： SCCCCCS
- BRN： 1732335

Computed Properties

Exact Mass: 136.03800
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 4
Monoisotopic Mass: 136.038042
Heavy Atom Count: 7
Complexity: 25.3
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.9
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 2

Experimental Properties

LogP: 2.01630
PSA: 77.60000
Refractive Index: n20/D 1.519(lit.)
Boiling Point: 108°C/15mmHg(lit.)
Melting Point: -72°C(lit.)
Flash Point: Fahrenheit: 203 ° f
Celsius: 95 ° c
FEMA: 2563
Color/Form: Not determined
Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, strong bases.
Solubility: Not determined
Sensitiveness: Sensitive to air
Density: 1.016 g/mL at 25 °C(lit.)

1,5-Pentanedithiol Security Information

Symbol: GHS07
WGK Germany：3
Safety Term：9
Safety Instruction： S36/37/39-S26
Risk Phrases：R20/21/22; R36/37/38
Dangerous goods sign： Xn
Hazardous Material transportation number：UN3334
Hazard Statement： H302+H312+H332-H315-H319
Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
Prompt：warning
Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
Risk Phrases： R20/21/22;R36/37/38
HazardClass：9
FLUKA BRAND F CODES：13

1,5-Pentanedithiol Customs Data

HS CODE：29309070
Customs Data：

China Customs Code:
2930909090

Overview:

2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1,5-Pentanedithiol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003E7N-25g	1,5-Pentanedithiol	928-98-3	98%	25g	$44.00	2024-04-20
A2B Chem LLC	AB57587-5g	1,5-Pentanedithiol	928-98-3	>95.0%(GC)(T)	5g	$61.00
Aaron	AR003EFZ-1g	1,5-Pentanedithiol	928-98-3	96%	1g	$6.00	2024-07-18
abcr	AB174917-5 g	1,5-Pentanedithiol, 96%; .	928-98-3	96%	5 g	€68.40	2023-07-20
Ambeed	A304396-5g	1,5-Pentanedithiol	928-98-3	98%	5g	$13.0
Chemenu	CM343275-5g	1,5-Pentanedithiol	928-98-3	95%+	5g	$349	2023-02-01
City Chemical	P567-5GM	1,5-Pentanedithiol	928-98-3	98+%	5gm	$57.77	2023-09-19
Enamine	EN300-6928501-0.05g	pentane-1,5-dithiol	928-98-3	95%	0.05g	$19.0
eNovation Chemicals LLC	K62963-25g	1,5-Pentanedithiol	928-98-3	97%	25g	$427	2022-09-06
Key Organics Ltd	AS-57002-100G	pentane-1,5-dithiol	928-98-3	>97%	100g	£299.00	2023-09-07

1,5-Pentanedithiol Synthesis

Synthetic Circuit 1

1210047-01-0

928-98-3

Reaction Conditions

1.1 Solvents: Methanol ; rt; 12 h, reflux

Reference

: 3-(2-Aminophenyl)-4-methyl-1,3-thiazole-2(3H)-thione as an ecofriendly sulfur transfer agent to prepare alkanethiols in high yield and high purity

Mehdid, Mohammed Amine; Djafri, Ayada; Roussel, Christian; Andreoli, Federico, Molecules, 2009, 14(11), 4634-4643

Synthetic Circuit 2

111-24-0

928-98-3

Reaction Conditions

1.1 Reagents: Thiourea Solvents: Ethanol , Water ; 55 h, reflux; cooled
1.2 Reagents: Sodium hydroxide Solvents: Water ; reflux; cooled; pH 1 - 2

Reference

: [FeFe]-Hydrogenase H-Cluster Mimics with Various -S(CH2)nS- Linker Lengths (n = 2-8): A Systematic Study

Abul-Futouh, Hassan ; Almazahreh, Laith R.; Harb, Mohammad Kamal; Goerls, Helmar; El-khateeb, Mohammad; et al, Inorganic Chemistry, 2017, 56(17), 10437-10451

Synthetic Circuit 3

628-76-2

928-98-3

Reaction Conditions

1.1 Reagents: Potassium hydrosulfide Catalysts: Tetrabutylammonium bromide Solvents: Water ; rt → 50 °C; 2 h, 50 °C; 3 h, 50 °C

Reference

: Preparation of dithiol compounds by reacting dihalides with alkali metal hydrosulfides

, Japan, , ,

1,5-Pentanedithiol Raw materials

1,5-Dibromopentane

1,5-Pentanedithiol Preparation Products

1,5-Pentanedithiol (928-98-3)

1,5-Pentanedithiol Suppliers

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(CAS:928-98-3)

MR./MRS.:A LA DING

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1,5-Pentanedithiol Related Literature

1. On the reactions of alkanedithiols with picryl halides

Renzo Cabrino,Enrico Farina,Francesco Del Cima,Francesco Pietra J. Chem. Soc. Perkin Trans. 1 1976 2214
2. Preparation, characterization and mechanistic features of zirconia films on bare and functionalized gold surfaces

M. Aslam,Sushama Pethkar,K. Bandyopadhyay,I. S. Mulla,S. R. Sainkar,A. B. Mandale,K. Vijayamohanan J. Mater. Chem. 2000 10 1737
3. Correlation between blend morphology and recombination dynamics in additive-added P3HT:PCBM solar cells

Ankur Solanki,Bo Wu,Teddy Salim,Yeng Ming Lam,Tze Chien Sum Phys. Chem. Chem. Phys. 2015 17 26111
4. Enhanced charge transport across molecule–nanoparticle–molecule sandwiches

P. Zhou,X. Qiao,D. C. Milan,S. J. Higgins,A. Vezzoli,R. J. Nichols Phys. Chem. Chem. Phys. 2023 25 7176
5. Preparation and characterisation of silver quantum dot superlattice using self-assembled monolayers of pentanedithiol

Sushama Pethkar,M. Aslam,I. S. Mulla,P. Ganeshan,K. Vijayamohanan J. Mater. Chem. 2001 11 1710
6. Neutral oxorhenium(V) complexes with tridentate dithiolates and monodentate alkane- or arene-thiolate coligands

Hartmut Spies,Thomas Fietz,Hans-Jürgen Pietzsch,Bernd Johannsen,Peter Leibnitz,Günter Reck,Dieter Scheller,Klaus Klostermann J. Chem. Soc. Dalton Trans. 1995 2277
7. Solvent additives and their effects on blend morphologies of bulk heterojunctions

Teddy Salim,Lydia Helena Wong,Bj?rn Br?uer,Roopali Kukreja,Yong Lim Foo,Zhenan Bao,Yeng Ming Lam J. Mater. Chem. 2011 21 242
8. A CuI modified Mg-coordination polymer as a ratiometric fluorescent probe for toxic thiol molecules

Zhao-Feng Wu,Bin Tan,Liao-Kuo Gong,Xu Zhang,Hao Wang,Yang Fang,Xiu-Ze Hei,Zhi-Zhuan Zhang,Guo-Yu Zhang,Xiao-Ying Huang,Jing Li J. Mater. Chem. C 2018 6 13367
9. Measuring the distance between two mercapto groups with an optical molecular ruler on the nanometer scale

Fan Gao,Erdong Yao,Wei Wang,Hao Chen,Yuguo Ma Phys. Chem. Chem. Phys. 2012 14 15321
10. Synthesis and depolymerization of self-immolative poly(disulfide)s with saturated aliphatic backbones

Magnus Hansen-Felby,Andreas Sommerfeldt,Martin Lahn Henriksen,Steen Uttrup Pedersen,Kim Daasbjerg Polym. Chem. 2022 13 85

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(CAS:928-98-3)1,5-Pentanedithiol

Purity:99.9%

Quantity:200kg

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(CAS:928-98-3)

Purity:99%

Quantity:25KG,200KG,1000KG

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Cas no 928-98-3 (1,5-Pentanedithiol)

1,5-Pentanedithiol Properties

Names and Identifiers

Computed Properties

Experimental Properties

1,5-Pentanedithiol Security Information

1,5-Pentanedithiol Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

1,5-Pentanedithiol Price

1,5-Pentanedithiol Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

1,5-Pentanedithiol Raw materials

1,5-Pentanedithiol Preparation Products

1,5-Pentanedithiol Suppliers

1,5-Pentanedithiol Related Literature

Related Categories

928-98-3 (1,5-Pentanedithiol) Related Products